Methyl 2-cyclobutyl-2-(methylamino)acetate HCl

Specification

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: methyl 2-cyclobutyl-2-(methylamino)acetate;hydrochloride
• Standard InChI: InChI=1S/C8H15NO2.ClH/c1-9-7(8(10)11-2)6-4-3-5-6;/h6-7,9H,3-5H2,1-2H3;1H
• Standard InChI Key: MGOAZAIFDOJWMH-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1CCC1)C(=O)OC.Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition and Nomenclature

Methyl 2-cyclobutyl-2-(methylamino)acetate HCl is systematically named according to IUPAC guidelines as methyl 2-cyclobutyl-2-(methylamino)acetate hydrochloride. The molecular formula $\text{C}_8\text{H}_{16}\text{ClNO}_2$ confirms the presence of a cyclobutyl group ($\text{C}_4\text{H}_7$), a methylamino group ($\text{CH}_3\text{NH}$), and a methyl ester ($\text{COOCH}_3$), with the hydrochloride counterion contributing the chloride atom. The SMILES notation $\text{CNC(C(=O)OC)C1CCC1.Cl}$ further delineates its structure, highlighting the cyclobutane ring (C1CCC1) and the ester linkage.

Table 1: Key Chemical Properties

Property	Value
CAS Number	1507751-15-6
Molecular Formula	$\text{C}_8\text{H}_{16}\text{ClNO}_2$
Molecular Weight	193.67 g/mol
Purity	95–97%
Storage Conditions	Sealed, dry, 2–8°C

Synthesis and Structural Analogues

Structural Analogues

A closely related compound, methyl 2-amino-2-cyclobutylacetate hydrochloride (CAS 2089292-08-8), shares the cyclobutyl and ester motifs but lacks the methyl substitution on the amino group. This analogue, with a molecular weight of 179.64 g/mol ($\text{C}_7\text{H}_{14}\text{ClNO}_2$), underscores the impact of N-methylation on molecular geometry and potential reactivity.

Physical and Chemical Properties

Computational Chemistry Insights

Though computational data for methyl 2-cyclobutyl-2-(methylamino)acetate HCl are scarce, its analogue (CAS 2089292-08-8) exhibits a topological polar surface area (TPSA) of 52.32 Ų and a logP value of 0.7086, suggesting moderate hydrophilicity and membrane permeability. These properties imply potential bioavailability challenges, common in cyclobutane-containing molecules due to ring strain.

Supplier	Purity	Packaging	Price
Activate Scientific	95+%	1 g	$765
Acrotein	97%	0.25 g	$247.5

These costs reflect its niche application and specialized synthesis requirements.